Cas no 102867-06-1 (1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester)

• Product name: 1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester
• CAS No: 102867-06-1
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 1133850
• PubChem ID: 20245057

1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-(trifluoromethyl)-, dimethyl ester
• 102867-06-1
• Dimethyl 2-(trifluoromethyl)terephthalate
• SCHEMBL10861732

• Inchi： InChI=1S/C11H9F3O4/c1-17-9(15)6-3-4-7(10(16)18-2)8(5-6)11(12,13)14/h3-5H,1-2H3
• InChI Key： VFNKVFZDXKCZOM-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C(C=C1)C(=O)OC)C(F)(F)F

Computed Properties

• Exact Mass: 262.045293g/mol
• Monoisotopic Mass: 262.045293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.18g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives